Cas no 646455-48-3 (1-[2-nitro-4-(trifluoromethyl)phenyl]-1,4-diazepane)

• Product Name: 1-[2-nitro-4-(trifluoromethyl)phenyl]-1,4-diazepane
• CAS No: 646455-48-3
• MF: C₁₂H₁₄F₃N₃O₂
• MW: 289.25367307663
• MDL: MFCD00816865
• CID: 961343
• PubChem ID: 2779425
• Update Time: 2025-04-19

1-[2-nitro-4-(trifluoromethyl)phenyl]-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-[2-nitro-4-(trifluoromethyl)phenyl]-1,4-diazepane
• 1-[2-Nitro-4-(trifluoromethyl)phenyl-[1,4]diazepane hydrochloride
• 1-[2-Nitro-4-(trifluoromethyl)-phenyl]-1,4-diazepane
• 1H-1,4-diazepine, hexahydro-1-[2-nitro-4-(trifluoromethyl)phenyl]-
• MFCD00816865
• AKOS009158895
• 1Z-0807
• SCHEMBL19217687
• DTXSID90381436
• 646455-48-3
• SMR000336887
• CHEMBL1578508
• 1-(2-Nitro-4-(trifluoromethyl)phenyl)-1,4-diazepane
• SCHEMBL19217685
• 1-[2-nitro-4-(trifluoromethyl)phenyl]homopiperazine
• DB-054707
• HMS2737N21
• MLS000763541

• MDL： MFCD00816865
• Inchi： 1S/C12H14F3N3O2/c13-12(14,15)9-2-3-10(11(8-9)18(19)20)17-6-1-4-16-5-7-17/h2-3,8,16H,1,4-7H2
• InChI Key： NPWQDZRJYNUBQA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)[N+](=O)[O-])N1CCNCCC1)(F)F

Computed Properties

• Exact Mass: 289.10392
• Monoisotopic Mass: 289.10381118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• PSA: 58.41

1-[2-nitro-4-(trifluoromethyl)phenyl]-1,4-diazepane Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes